Cas no 50407-30-2 (3-Heptyne-2,5-diol)

• Product Name: 3-Heptyne-2,5-diol
• CAS No: 50407-30-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 368884
• PubChem ID: 3016520
• Update Time: 2025-04-19

3-Heptyne-2,5-diol Chemical and Physical Properties

Names and Identifiers

• 3-Heptyne-2,5-diol
• Hept-3-yne-2,5-diol
• EINECS 256-580-2
• DTVARWVRNUFXLQ-UHFFFAOYSA-N
• DTXSID30964661
• SCHEMBL4531715
• NS00057155
• 50407-30-2

• Inchi： 1S/C7H12O2/c1-3-7(9)5-4-6(2)8/h6-9H,3H2,1-2H3
• InChI Key： DTVARWVRNUFXLQ-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)O)CC

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Density: 1.040±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 217.0±8.0 ºC (760 Torr),
• Flash Point: 97.4±13.0 ºC,
• Refractive Index: 1.487
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 40.46